Cas no 1351587-89-7 (2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine)

• Product Name: 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine
• CAS No: 1351587-89-7
• MF: C₁₉H₁₈FN₅OS
• MW: 383.44252538681
• CID: 6329087
• PubChem ID: 71793104
• Update Time: 2025-07-28

2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine
• VU0540380-1
• (3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(5-methylpyrazin-2-yl)methanone
• 1351587-89-7
• 2-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-5-methylpyrazine
• AKOS024543266
• F6245-3221
• [3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-(5-methylpyrazin-2-yl)methanone

• Inchi： 1S/C19H18FN5OS/c1-12-9-22-16(10-21-12)19(26)25-8-4-5-13(11-25)17-23-24-18(27-17)14-6-2-3-7-15(14)20/h2-3,6-7,9-10,13H,4-5,8,11H2,1H3
• InChI Key： AUSIEJBNEOUQMB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CN(C(C2C=NC(C)=CN=2)=O)CCC1

Computed Properties

• Exact Mass: 383.12160955g/mol
• Monoisotopic Mass: 383.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine

Professional Introduction to Compound with CAS No. 1351587-89-7 and Product Name: 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine

The compound with the CAS number 1351587-89-7 and the product name 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a thiadiazole core, a piperidine moiety, and a fluorophenyl substituent, which collectively contribute to its unique chemical and biological properties.

Recent research in medicinal chemistry has highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. Thiadiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a thiadiazole ring in this compound not only enhances its potential pharmacological effects but also provides a stable scaffold for further structural modifications. This has opened up avenues for designing derivatives with improved efficacy and reduced side effects.

The piperidine moiety is another critical component of this compound that contributes to its pharmacological profile. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug development, where they exhibit properties such as sedative-hypnotic and antipsychotic effects. The incorporation of a piperidine ring into the molecular structure of this compound suggests potential applications in the treatment of neurological disorders. Furthermore, the fluorophenyl substituent adds another layer of complexity to its biological activity. Fluoro-substituted aromatic compounds are often more metabolically stable and can exhibit enhanced binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a thiadiazole, piperidine, and fluorophenyl moiety provides a versatile platform for further chemical modifications. Researchers have been exploring various synthetic routes to modify this core structure, aiming to optimize its pharmacokinetic properties and target specificity. For instance, introducing additional functional groups or altering the substitution patterns can lead to compounds with enhanced potency or selectivity.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties in vitro. It has demonstrated interactions with several key biological targets relevant to various diseases. The thiadiazole core interacts with enzymes and receptors involved in inflammation and cell proliferation, while the piperidine moiety influences neurotransmitter systems. The fluorophenyl substituent further modulates these interactions by enhancing binding affinity and metabolic stability. These findings suggest that this compound could be a valuable starting point for developing novel therapeutics targeting conditions such as cancer, inflammation, and neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the thiadiazole ring, the introduction of the piperidine carbonyl group, and the attachment of the fluorophenyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These methods not only improve reaction yields but also minimize byproduct formation, ensuring a cleaner synthetic pathway.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have been conducted to predict how different structural modifications affect its biological activity. These studies have provided valuable insights into the binding mode of this compound with its target proteins and have guided further optimization efforts. By leveraging computational tools, researchers can design more effective derivatives with higher affinity and selectivity.

The potential therapeutic applications of this compound are vast. Given its dual functionality as both an intermediate and an active agent, it could be used in combination therapies targeting multiple disease pathways simultaneously. For example, it may be developed into a dual-action drug that inhibits both inflammatory pathways and tumor growth mechanisms. Additionally, its structural versatility allows for modifications aimed at improving oral bioavailability, reducing toxicity, and enhancing tissue-specific delivery.

In conclusion, the compound with CAS number 1351587-89-7 and product name 2-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-5-methylpyrazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features—comprising a thiadiazole, piperidine, and fluorophenyl moiety—make it a promising candidate for further development into novel therapeutic agents. Ongoing research continues to explore its potential applications in treating various diseases while optimizing its synthetic pathways for industrial-scale production.